Cas no 1509751-84-1 (3-(4-chlorophenyl)-3-methylbutan-1-ol)

• Product Name: 3-(4-chlorophenyl)-3-methylbutan-1-ol
• CAS No: 1509751-84-1
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 5941351
• PubChem ID: 79837152
• Update Time: 2025-06-08

3-(4-chlorophenyl)-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, 4-chloro-γ,γ-dimethyl-
• 3-(4-chlorophenyl)-3-methylbutan-1-ol
• EN300-1981536
• AKOS018395849
• 1509751-84-1
• CS-0272941

• Inchi： 1S/C11H15ClO/c1-11(2,7-8-13)9-3-5-10(12)6-4-9/h3-6,13H,7-8H2,1-2H3
• InChI Key： WCHYEQNVUYZMHA-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CCO)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 198.0811428g/mol
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 288.3±15.0 °C(Predicted)
• pka: 15.02±0.10(Predicted)

Additional information on 3-(4-chlorophenyl)-3-methylbutan-1-ol

3-(4-Chlorophenyl)-3-methylbutan-1-ol (CAS No. 1509751-84-1): An Overview of Its Structure, Properties, and Applications in the Pharmaceutical Industry

3-(4-Chlorophenyl)-3-methylbutan-1-ol (CAS No. 1509751-84-1) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This compound belongs to the class of chiral alcohols and is characterized by its 4-chlorophenyl and 3-methylbutan-1-ol moieties, which contribute to its distinct chemical behavior and biological activity.

The molecular formula of 3-(4-chlorophenyl)-3-methylbutan-1-ol is C₁₀H₁₄OCl, with a molecular weight of approximately 189.67 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and dichloromethane. Its physical properties, including melting point, boiling point, and refractive index, have been well-documented in the literature, making it a valuable reference for researchers and chemists working with this compound.

In terms of its chemical structure, 3-(4-chlorophenyl)-3-methylbutan-1-ol features a chiral center at the carbon atom adjacent to the hydroxyl group. This chirality plays a crucial role in its interactions with biological systems and can significantly influence its pharmacological properties. The presence of the 4-chlorophenyl substituent imparts additional stability to the molecule, while the methylbutan-1-ol moiety contributes to its hydrophilic character.

The synthesis of 3-(4-chlorophenyl)-3-methylbutan-1-ol has been extensively studied in recent years, with several efficient routes being reported in the literature. One common method involves the asymmetric reduction of a corresponding ketone using chiral catalysts or enzymes. This approach not only ensures high enantiomeric purity but also provides a scalable route for industrial production. Another notable synthesis involves the coupling of a chlorobenzene derivative with an appropriate aldehyde followed by reduction to form the final alcohol product.

The biological activity of 3-(4-chlorophenyl)-3-methylbutan-1-ol has been a subject of intense research, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory disorders. Additionally, preliminary investigations have indicated that it may have potential as an antiviral agent, although further research is needed to confirm these findings.

In the pharmaceutical industry, 3-(4-chlorophenyl)-3-methylbutan-1-ol is often used as an intermediate in the synthesis of more complex molecules with therapeutic applications. Its chiral nature makes it particularly useful in the preparation of enantiomerically pure drugs, which are essential for optimizing efficacy and minimizing side effects. Moreover, its stability under various reaction conditions allows for its use in multi-step synthetic processes without significant degradation.

The safety profile of 3-(4-chlorophenyl)-3-methylbutan-1-ol has also been evaluated in several studies. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations or prolonged contact may pose health risks. Therefore, appropriate personal protective equipment (PPE) should be worn when handling this compound.

In conclusion, 3-(4-chlorophenyl)-3-methylbutan-1-ol (CAS No. 1509751-84-1) is a versatile compound with significant potential in both research and industrial applications. Its unique structural features and biological activity make it an attractive target for further investigation in the fields of medicinal chemistry and drug discovery. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.